Cas no 2680730-24-7 (2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680730-24-7
• MF: C₁₁H₁₀INO₄
• MW: 347.105875492096
• CID: 5624804
• PubChem ID: 165932504
• Update Time: 2025-05-20

2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28298043
• 2680730-24-7
• 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H10INO4/c1-2-5-17-11(16)13-7-3-4-8(10(14)15)9(12)6-7/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： NSYQULPHTFYEBS-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 346.96546g/mol
• Monoisotopic Mass: 346.96546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

2-Iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid (CAS 2680730-24-7): Properties, Applications, and Market Insights

2-Iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS 2680730-24-7) is a specialized organic compound with a unique molecular structure that combines an iodo-substituted benzoic acid core with a prop-2-en-1-yloxy carbonylamino functional group. This compound has garnered significant attention in pharmaceutical research and material science due to its versatile reactivity profile and potential applications in drug discovery.

The molecular formula of 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is C11H10INO4, with a molecular weight of 347.11 g/mol. The presence of both iodine and carboxylic acid functional groups makes this compound particularly interesting for cross-coupling reactions, which are widely used in modern organic synthesis. Researchers have explored its utility in palladium-catalyzed reactions, where the iodine atom serves as an excellent leaving group for various coupling transformations.

In recent years, the demand for iodo-substituted aromatic compounds like 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has increased significantly, particularly in the development of targeted therapeutics and bioconjugation applications. The compound's allyloxy carbonyl protecting group offers unique advantages in peptide synthesis and prodrug design, making it valuable for pharmaceutical researchers working on controlled drug release systems.

From a synthetic chemistry perspective, CAS 2680730-24-7 demonstrates excellent stability under standard laboratory conditions while maintaining sufficient reactivity for various transformations. The carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, or other functionalized products. This versatility has led to its exploration in polymer chemistry, where it can serve as a building block for functional materials with tailored properties.

The pharmaceutical industry has shown particular interest in 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid due to its potential as an intermediate in the synthesis of biologically active molecules. Recent studies have investigated its use in creating enzyme inhibitors and receptor modulators, especially in the development of treatments for metabolic disorders. The compound's ability to participate in click chemistry reactions through its alkenyl group further enhances its utility in drug discovery programs.

Market analysis indicates growing demand for iodinated aromatic compounds like CAS 2680730-24-7, driven by advancements in radiopharmaceuticals and diagnostic imaging agents. While this specific compound isn't used directly in imaging applications, its structural features make it valuable for developing precursors and analogs in this rapidly expanding field. The global market for specialty chemical intermediates is projected to grow steadily, with pharmaceutical-grade intermediates representing a significant portion of this growth.

Quality control of 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid typically involves HPLC analysis to ensure high purity, with most commercial samples available at ≥95% purity. Storage recommendations generally suggest keeping the compound in a cool, dry environment, protected from light to maintain stability. Researchers working with this material should be aware of its photochemical sensitivity due to the iodine substituent, which may require special handling in certain applications.

Recent innovations in green chemistry have explored more sustainable synthetic routes to compounds like 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, focusing on reduced solvent usage and improved atom economy. These developments align with the chemical industry's growing emphasis on environmentally friendly synthesis and process intensification. The compound's balanced combination of reactivity and stability makes it an attractive candidate for such optimization efforts.

For researchers considering 2-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid for their projects, it's important to note that the compound offers multiple points for structural modification. The iodo group can participate in various metal-catalyzed couplings, the carboxylic acid can be derivatized, and the allyloxy carbonyl group can be manipulated under mild conditions. This multi-functional nature makes it particularly valuable for constructing complex molecular architectures in medicinal chemistry programs.

Looking ahead, the applications of CAS 2680730-24-7 are likely to expand as researchers continue to explore its potential in bioconjugation techniques and smart material development. Its unique combination of functional groups positions it well for emerging technologies in drug delivery systems and functional coatings. As synthetic methodologies advance, we can anticipate seeing more innovative uses for this versatile building block in both academic and industrial settings.